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Compound of Interest

Compound Name: rac Guaifenesin-d3

Cat. No.: B562654

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals interested in utilizing racemic (rac) Guaifenesin-d3. This
deuterated analog of Guaifenesin is an essential tool in pharmacokinetic studies,
bioequivalence testing, and metabolic research, primarily serving as a highly effective internal
standard for mass spectrometry-based quantification of the parent drug.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer rac-Guaifenesin-d3 for research purposes. The quality and
specifications of the product can vary between suppliers. Below is a summary of key
guantitative data from several prominent suppliers to facilitate comparison.
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Molecular ] ] Available
. CAS Molecular . Isotopic Chemical .
Supplier Weight ( . . Quantitie
Number Formula Purity Purity
g/mol )
LGC 1189924- Ci10H11D30 20123 Not Not 5 mg, 50
Standards 85-3 4 ' specified specified mg
=299%
Cayman 1189924- C10H11D30 deuterated 1mg, 5
_ 201.2 >98%
Chemical 85-3 4 forms (d:- mg, 10 mg
ds)[1]
MedChem 1189924- C10H11D30
201.23 299.00%[1] =99.00% 1 mg, 5mg
Express 85-3 4
Alfa 1189924- C10H11D30 20123 99 atom %  Not Inquire for
Chemistry 85-3 4 ' D[2] specified details
Benchche 1189924- C10H11D30 20123 >99% (da1- Not Inquire for
m 85-3 4 ' ds)[1] specified details
5mg, 10
CymitQuim  1189924- C10H11D30 20123 Not Not mg, 25 mg,
ica 85-3 4 ' specified specified 50 mg, 100
mg
Pharmaffili 1189924- C10H11D30 0123 Not Not Inquire for
ates 85-3 4 ' specified specified details
AXxios 1189924- C10H11D30 20124 Not Not Inquire for
Research 85-3 4 ' specified specified details
VIVAN Life  1189924- C10H11D30 20124 Not Not Inquire for
Sciences 85-3 4 ' specified specified details
Santa Cruz _
) 1189924- C10H11D30 Not Not Inquire for
Biotechnol 201.23 » » )
85-3 4 specified specified details
0gy
MyBioSour  1189924- C10H11D30 Not 5 mg, 5x5
201.23 ~90% N
ce 85-3 4 specified mg
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Experimental Protocols

rac-Guaifenesin-d3 is predominantly used as an internal standard in chromatographic and
mass spectrometric methods for the quantification of Guaifenesin in biological matrices. Below
are detailed methodologies for its application in Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

LC-MS/MS Method for Quantification of Guaifenesin in
Human Plasma

This protocol is a composite based on established methods for the sensitive and selective
quantification of Guaifenesin in human plasma.[3][4][5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)

e To 200 pL of human plasma, add 20 uL of rac-Guaifenesin-d3 internal standard solution
(concentration to be optimized, e.g., 1 pug/mL in methanol).

» Vortex the mixture for 30 seconds.

o Load the mixture onto a pre-conditioned C18 SPE cartridge.

e Wash the cartridge with 1 mL of 5% methanol in water.

o Elute the analyte and internal standard with 1 mL of methanol.

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
o Reconstitute the residue in 100 pL of the mobile phase.

2. Chromatographic Conditions

o HPLC System: A high-performance liquid chromatography system capable of delivering a
stable isocratic or gradient flow.

e Column: Areversed-phase C18 column (e.g., 100 x 4.6 mm, 5 pum) is commonly used.[3]
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» Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol and 0.1%
formic acid in water (e.g., 90:10 v/v) is often effective.[4][5]

e Flow Rate: A flow rate of 0.8 mL/min is a typical starting point.[3]

e Injection Volume: 10 pL.

o Column Temperature: Ambient or controlled at a specific temperature (e.g., 40°C).[5]
3. Mass Spectrometric Conditions

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

 lonization Mode: Positive ion mode (ESI+).[3]
o Detection Mode: Multiple Reaction Monitoring (MRM).
e MRM Transitions:

o Guaifenesin: m/z 199 - 125[7]

o rac-Guaifenesin-d3: The precursor ion will be m/z 202, and the product ion will need to be
determined by direct infusion, but a likely transition would be to a fragment that does not
contain the deuterated methoxy group.

e Source Parameters: Optimized for maximum signal intensity (e.g., ion spray voltage,
temperature, nebulizer gas, and curtain gas).[3]

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action of Guaifenesin

Guaifenesin is an expectorant, and its mechanism of action is thought to involve both indirect
and direct pathways that lead to the thinning and loosening of mucus in the airways.[8][9][10]
[11][12][13]

Caption: Proposed dual mechanism of action for Guaifenesin.
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Experimental Workflow for Guaifenesin Quantification

The following diagram illustrates a typical workflow for the quantification of Guaifenesin in a
biological sample using rac-Guaifenesin-d3 as an internal standard.

Caption: Workflow for quantifying Guaifenesin using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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